Cas no 380550-86-7 (1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one)

• Product Name: 1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one
• CAS No: 380550-86-7
• MF: C₁₇H₂₀ClN₃O₃S₂
• MW: 413.942000389099
• CID: 5554942
• Update Time: 2025-06-07

1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[[5-chloro-4-(4-methylphenyl)sulfonyl-1,3-thiazol-2-yl]amino]propyl]pyrrolidin-2-one
• 1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one

• Inchi： 1S/C17H20ClN3O3S2/c1-12-5-7-13(8-6-12)26(23,24)16-15(18)25-17(20-16)19-9-3-11-21-10-2-4-14(21)22/h5-8H,2-4,9-11H2,1H3,(H,19,20)
• InChI Key： CQOKZOZRYUWGHX-UHFFFAOYSA-N
• SMILES： N1(CCCNC2=NC(S(C3=CC=C(C)C=C3)(=O)=O)=C(Cl)S2)CCCC1=O

Additional information on 1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one

1-(3-{5-Chloro-4-(4-Methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one: A Comprehensive Overview

1-(3-{5-Chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one (CAS No. 380550-86-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 380550-86-7, is a derivative of pyrrolidinone and thiazole, and it exhibits a unique structure that confers specific biological activities. This article aims to provide a detailed overview of the compound, including its chemical properties, biological activities, and potential applications in drug development.

Chemical Structure and Properties

The chemical structure of 1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one is characterized by a central pyrrolidinone ring linked to a substituted thiazole moiety through an aminoalkyl chain. The presence of the chloro and methylbenzenesulfonyl groups imparts significant electronic and steric effects, which influence the compound's reactivity and biological activity. The molecular formula of this compound is C₁₉H₂₁ClN₂O₂S₂, with a molecular weight of approximately 408.9 g/mol.

The compound is typically synthesized through multi-step reactions involving the coupling of a thiazole derivative with an aminoalkyl pyrrolidinone. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the production of this compound, making it more accessible for research purposes. The solubility of 1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one in various solvents is an important consideration for its use in biological assays and pharmaceutical formulations.

Biological Activities and Mechanisms of Action

1-(3-{5-Chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one has been extensively studied for its potential therapeutic applications due to its unique biological activities. One of the key areas of interest is its ability to modulate specific protein-protein interactions (PPIs), which are crucial for various cellular processes. Research has shown that this compound can selectively inhibit certain PPIs involved in signal transduction pathways, making it a promising candidate for the treatment of diseases such as cancer and inflammatory disorders.

In particular, studies have demonstrated that 1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one can effectively inhibit the interaction between specific proteins involved in the mitogen-activated protein kinase (MAPK) pathway. This pathway plays a central role in cell proliferation, differentiation, and survival, and its dysregulation is often associated with various cancers. By modulating this pathway, the compound has shown potential as an anti-cancer agent.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one has been explored in several preclinical studies and early-stage clinical trials. Preclinical data from in vitro and in vivo models have consistently shown that the compound exhibits potent anti-proliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. These effects are attributed to its ability to disrupt key signaling pathways involved in cancer cell growth and survival.

In addition to its anti-cancer properties, 1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one has also shown promise in the treatment of inflammatory diseases. Inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that the compound can reduce inflammation by inhibiting pro-inflammatory cytokine production and modulating immune cell function.

Safety Profile and Future Directions

The safety profile of 1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The future development of 1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one as a therapeutic agent will likely involve optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, ongoing research aims to identify novel targets and mechanisms through which this compound can exert its biological effects, potentially leading to new indications for its use.

Conclusion

In conclusion, 1-(3-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylamino}propyl)pyrrolidin-2-one (CAS No. 380550-86-7) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it a valuable candidate for the treatment of various diseases, particularly cancer and inflammatory disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future developments in drug discovery and development.